Cas no 2137870-71-2 (1-(azetidin-3-yl)-N-(3-ethylazetidin-3-yl)methyl-1H-pyrazol-5-amine)

1-(azetidin-3-yl)-N-(3-ethylazetidin-3-yl)methyl-1H-pyrazol-5-amine is a versatile heterocyclic compound with a unique azetidinyl-pyrazol-amine structure. This compound offers excellent stability, high purity, and a broad range of potential applications in organic synthesis, particularly in the construction of complex heterocyclic molecules. Its unique structure facilitates its use in various chemical transformations, providing researchers with a valuable tool for drug discovery and material science.
1-(azetidin-3-yl)-N-(3-ethylazetidin-3-yl)methyl-1H-pyrazol-5-amine structure
2137870-71-2 structure
Product Name:1-(azetidin-3-yl)-N-(3-ethylazetidin-3-yl)methyl-1H-pyrazol-5-amine
CAS No:2137870-71-2
MF:C12H21N5
MW:235.328641653061
CID:6082215
PubChem ID:165485236
Update Time:2025-07-15

1-(azetidin-3-yl)-N-(3-ethylazetidin-3-yl)methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(azetidin-3-yl)-N-(3-ethylazetidin-3-yl)methyl-1H-pyrazol-5-amine
    • 2137870-71-2
    • 1-(azetidin-3-yl)-N-[(3-ethylazetidin-3-yl)methyl]-1H-pyrazol-5-amine
    • EN300-1130890
    • Inchi: 1S/C12H21N5/c1-2-12(7-14-8-12)9-15-11-3-4-16-17(11)10-5-13-6-10/h3-4,10,13-15H,2,5-9H2,1H3
    • InChI Key: YPQQASYQFDCMEZ-UHFFFAOYSA-N
    • SMILES: N1CC(CC)(CNC2=CC=NN2C2CNC2)C1

Computed Properties

  • Exact Mass: 235.17969569g/mol
  • Monoisotopic Mass: 235.17969569g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 53.9Ų

1-(azetidin-3-yl)-N-(3-ethylazetidin-3-yl)methyl-1H-pyrazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1130890-0.05g
1-(azetidin-3-yl)-N-[(3-ethylazetidin-3-yl)methyl]-1H-pyrazol-5-amine
2137870-71-2 95%
0.05g
$1344.0 2023-10-26
Enamine
EN300-1130890-0.1g
1-(azetidin-3-yl)-N-[(3-ethylazetidin-3-yl)methyl]-1H-pyrazol-5-amine
2137870-71-2 95%
0.1g
$1408.0 2023-10-26
Enamine
EN300-1130890-0.25g
1-(azetidin-3-yl)-N-[(3-ethylazetidin-3-yl)methyl]-1H-pyrazol-5-amine
2137870-71-2 95%
0.25g
$1472.0 2023-10-26
Enamine
EN300-1130890-0.5g
1-(azetidin-3-yl)-N-[(3-ethylazetidin-3-yl)methyl]-1H-pyrazol-5-amine
2137870-71-2 95%
0.5g
$1536.0 2023-10-26
Enamine
EN300-1130890-1.0g
1-(azetidin-3-yl)-N-[(3-ethylazetidin-3-yl)methyl]-1H-pyrazol-5-amine
2137870-71-2
1g
$1599.0 2023-06-09
Enamine
EN300-1130890-2.5g
1-(azetidin-3-yl)-N-[(3-ethylazetidin-3-yl)methyl]-1H-pyrazol-5-amine
2137870-71-2 95%
2.5g
$3136.0 2023-10-26
Enamine
EN300-1130890-5.0g
1-(azetidin-3-yl)-N-[(3-ethylazetidin-3-yl)methyl]-1H-pyrazol-5-amine
2137870-71-2
5g
$4641.0 2023-06-09
Enamine
EN300-1130890-10.0g
1-(azetidin-3-yl)-N-[(3-ethylazetidin-3-yl)methyl]-1H-pyrazol-5-amine
2137870-71-2
10g
$6882.0 2023-06-09
Enamine
EN300-1130890-1g
1-(azetidin-3-yl)-N-[(3-ethylazetidin-3-yl)methyl]-1H-pyrazol-5-amine
2137870-71-2 95%
1g
$1599.0 2023-10-26
Enamine
EN300-1130890-5g
1-(azetidin-3-yl)-N-[(3-ethylazetidin-3-yl)methyl]-1H-pyrazol-5-amine
2137870-71-2 95%
5g
$4641.0 2023-10-26

Additional information on 1-(azetidin-3-yl)-N-(3-ethylazetidin-3-yl)methyl-1H-pyrazol-5-amine

Introduction to Compound with CAS No. 2137870-71-2 and Product Name: 1-(azetidin-3-yl)-N-(3-ethylazetidin-3-yl)methyl-1H-pyrazol-5-amine

The compound with the CAS number 2137870-71-2 and the product name 1-(azetidin-3-yl)-N-(3-ethylazetidin-3-yl)methyl-1H-pyrazol-5-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound's unique structural features, including the presence of azetidine and pyrazole rings, make it a promising candidate for further investigation in various therapeutic areas.

One of the most striking aspects of this compound is its dual connectivity through the azetidinyl and pyrazolyl moieties. The N-(3-ethylazetidin-3-yl) substituent adds an additional layer of complexity, which may contribute to its binding affinity and selectivity when interacting with biological targets. This structural motif has been explored in several recent studies, demonstrating its utility in designing molecules with enhanced pharmacological properties.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. The pyrazole core, in particular, is well-known for its role as a pharmacophore in numerous drugs and drug candidates. For instance, derivatives of pyrazole have been investigated for their anti-inflammatory, antiviral, and anticancer properties. The compound under discussion incorporates a pyrazol-5-amino group, which suggests potential applications in modulating enzymatic pathways and receptor interactions.

The azetidine rings in this molecule contribute to its structural rigidity, which can be advantageous in terms of optimizing binding interactions with biological targets. The presence of two azetidine units linked through a methylene group creates a scaffold that may facilitate conformational flexibility while maintaining stability. This balance is crucial for designing molecules that can effectively engage with biological systems without undergoing excessive degradation.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of complex molecules like this one with high accuracy. Molecular docking studies have shown that the compound can interact with various protein targets, including enzymes and receptors involved in critical biological processes. These interactions may underpin its potential therapeutic applications, particularly in areas such as immunomodulation and anti-infective therapy.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, has been instrumental in achieving the desired structural features. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of functional groups that enhance pharmacological activity.

In terms of pharmacological evaluation, preliminary studies have suggested that this compound exhibits promising bioactivity profiles. In vitro assays have indicated potential effects on pathways relevant to inflammation and infection, making it a candidate for further development as an antimicrobial or anti-inflammatory agent. Additionally, its ability to cross cell membranes may make it suitable for topical or systemic administration.

The development of new drugs often involves iterative processes of design, synthesis, and testing to identify molecules with optimal properties. The compound described here represents an early stage in this process but shows considerable promise based on its structural features and initial bioactivity data. Further research is needed to fully elucidate its mechanism of action and assess its safety profile before it can be considered for clinical development.

One exciting aspect of this research is the potential for structure-based drug design (SBDD) to guide future modifications. By leveraging computational models and experimental data, researchers can refine the structure of this compound to improve its potency, selectivity, and pharmacokinetic properties. This approach aligns with current trends in pharmaceutical research, where personalized medicine and targeted therapies are becoming increasingly important.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. They form the backbone of many successful drugs due to their versatility and ability to interact with biological targets in specific ways. The compound with CAS no. 2137870-71-2 exemplifies this trend by combining multiple heterocyclic moieties into a single molecular entity designed for optimal biological activity.

In conclusion, the compound named 1-(azetidin-3-yl)-N-(3-ethylazetidin-3-yl)methyl-1H-pyrazol-5-amine represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising bioactivity profiles make it a valuable candidate for further investigation. As research continues to uncover new applications for heterocyclic compounds like this one, we can expect to see continued advancements in drug discovery and development.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.